1-Isopropyl-4-[(3-methylphenoxy)acetyl]piperazine

• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-1-(4-propan-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H24N2O2/c1-13(2)17-7-9-18(10-8-17)16(19)12-20-15-6-4-5-14(3)11-15/h4-6,11,13H,7-10,12H2,1-3H3
• InChI Key: ZQHOMWDVGMHWLV-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C(C)C

Description

1-Isopropyl-4-[(3-methylphenoxy)acetyl]piperazine is a chemical compound that has recently gained attention in the scientific community due to its potential applications in medical research. This compound is a piperazine derivative that has been synthesized through a specific method, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 1-Isopropyl-4-[(3-methylphenoxy)acetyl]piperazine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the development of neurological disorders. This compound may also have antioxidant properties that can protect the brain from damage caused by free radicals.
Biochemical and Physiological Effects:
Studies have shown that 1-Isopropyl-4-[(3-methylphenoxy)acetyl]piperazine can increase the levels of certain neurotransmitters in the brain, such as dopamine and acetylcholine. This compound may also have anti-inflammatory effects and can reduce the levels of certain cytokines that are involved in the development of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Isopropyl-4-[(3-methylphenoxy)acetyl]piperazine in lab experiments is that it has been shown to be highly effective in preventing the development of neurological disorders in animal models. However, one limitation is that the compound may have different effects in humans, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several potential future directions for research on 1-Isopropyl-4-[(3-methylphenoxy)acetyl]piperazine. One area of interest is the development of new drugs based on this compound that can be used to treat neurological disorders. Another potential direction is the study of the compound's effects on other physiological systems, such as the cardiovascular system or the immune system. Additionally, further research is needed to determine the optimal dosage and administration methods for this compound in humans.

Synthesis Methods

The synthesis of 1-Isopropyl-4-[(3-methylphenoxy)acetyl]piperazine involves the reaction of 3-methylphenol with isopropylamine, followed by the reaction of the resulting compound with phosgene and piperazine. This process yields the desired compound with high purity and yield.

Scientific Research Applications

1-Isopropyl-4-[(3-methylphenoxy)acetyl]piperazine has been found to have potential applications in medical research, particularly in the study of neurological disorders such as Parkinson's disease and Alzheimer's disease. This compound has been shown to have neuroprotective effects and may be able to prevent or slow the progression of these diseases.